Cas no 128372-38-3 (3-Oxepanone, 2-acetyl- (9CI))

• Product name: 3-Oxepanone, 2-acetyl- (9CI)
• CAS No: 128372-38-3
• MF: C₈H₁₂O₃
• MW: 156.17908
• CID: 1020538
• PubChem ID: 14710320

3-Oxepanone, 2-acetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Oxepanone, 2-acetyl- (9CI)
• 128372-38-3
• 2-acetyloxepan-3-one

• Inchi： InChI=1S/C8H12O3/c1-6(9)8-7(10)4-2-3-5-11-8/h8H,2-5H2,1H3
• InChI Key： MNLLWAQVTJZADK-UHFFFAOYSA-N
• SMILES： CC(=O)C1C(=O)CCCCO1

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 43.37